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Compound of Interest

Compound Name: (S)-pentadec-1-yn-4-ol

Cat. No.: B15062023

(S)-Pentadec-1-yn-4-ol: A Technical Guide to
Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The chemical, physical, and toxicological properties of (S)-pentadec-1-yn-4-ol
have not been thoroughly investigated. This guide is based on the limited information available
and should be used with caution. A comprehensive risk assessment should be conducted
before handling this compound.

Introduction

(S)-pentadec-1-yn-4-ol is a chiral secondary alcohol containing a terminal alkyne group. Its
specific biological activities and potential applications are not yet well-documented in publicly
available literature. This technical guide consolidates the available safety data, handling
precautions, and physical and chemical properties to provide a foundational resource for
researchers. Due to the limited experimental data, extreme caution is advised when working
with this compound.

Safety and Hazard Information

According to the Safety Data Sheet (SDS) provided by Sigma-Aldrich, (S)-pentadec-1-yn-4-ol
Is not classified as a hazardous substance or mixture. However, this is based on a lack of
comprehensive data, and the compound should be handled as if it were potentially hazardous.
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First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower.

Eye Contact

Rinse out with plenty of water.

Ingestion

Make the victim drink water (two glasses at

most). Consult a doctor if feeling unwell.

ire.Fight

Aspect

Precaution

Suitable Extinguishing Media

Water spray, carbon dioxide (CO2), dry

chemical, or alcohol-resistant foam.

Specific Hazards

Vapors are heavier than air and may spread
along floors. Forms explosive mixtures with air

on intense heating.

Protective Equipment

Wear self-contained breathing apparatus for

firefighting if necessary.

Handling and Storage

Aspect Precaution
_ Avoid contact with skin and eyes. Avoid
Handling ) ) )
inhalation of vapor or mist.
Keep the container tightly closed in a dry and
Storage

well-ventilated place.

Physical and Chemical Properties

The available physical and chemical data for (S)-pentadec-1-yn-4-ol is a mix of experimental

data from the SDS and computed data from PubChem.
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Property Value Source
Molecular Formula C1s5H280 PubChem (Computed)
Molecular Weight 224.38 g/mol PubChem (Computed)
- ) Sigma-Aldrich SDS
Boiling Point 268-269 °C (514-516 °F) ]
(Experimental)
] ] Sigma-Aldrich SDS
Melting Point -4 °C (25 °F) ]
(Experimental)
_ Sigma-Aldrich SDS
Density 0.775 g/cm3 at 25 °C (77 °F) )
(Experimental)
XLogP3-AA 5.8 PubChem (Computed)
Hydrogen Bond Donor Count 1 PubChem (Computed)
Hydrogen Bond Acceptor
1 PubChem (Computed)
Count
Rotatable Bond Count 11 PubChem (Computed)

Experimental Protocols

No detailed experimental protocols for the synthesis, handling, or biological assessment of (S)-
pentadec-1-yn-4-ol were found in the public domain. Researchers should develop their own
protocols based on standard laboratory procedures for handling novel, uncharacterized
chemicals, incorporating a thorough risk assessment.

Biological Activity and Signaling Pathways

There is no information available in the reviewed sources regarding the biological activity or
associated signaling pathways of (S)-pentadec-1-yn-4-ol.

Safe Handling Workflow

The following diagram outlines a general workflow for the safe handling of (S)-pentadec-1-yn-
4-ol in a laboratory setting, based on the precautions outlined in the Safety Data Sheet.
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General Safe Handling Workflow for (S)-Pentadec-1-yn-4-ol

Preparation

Conduct Risk Assessment

:

Review Safety Data Sheet

'

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Handling

Work in a well-ventilated
fume hood

l

Avoid skin and eye contact Avoid inhalation of vapors

Storfage

Store in a tightly closed container

,

Store in a dry, well-ventilated area

Waste Disposal

Dispose of waste according to
local regulations

Click to download full resolution via product page

Caption: General workflow for safely handling (S)-pentadec-1-yn-4-ol in a laboratory.
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Conclusion

(S)-pentadec-1-yn-4-ol is a compound with limited available safety and experimental data.
Researchers and drug development professionals must exercise extreme caution, adhering to
stringent safety protocols when handling this substance. The information provided in this guide
should be considered a starting point, and it is imperative to conduct a thorough risk
assessment and consult institutional safety guidelines before commencing any work with this
chemical. Further research is needed to fully characterize its physical, chemical, and
toxicological properties.

 To cite this document: BenchChem. [(S)-pentadec-1-yn-4-ol safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15062023#s-pentadec-1-yn-4-ol-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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